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Compound of Interest

Compound Name: Glutaronitrile

Cat. No.: B146979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties and

associated hazards of Glutaronitrile (CAS 544-13-8). The information is presented to be a

valuable resource for professionals in research, scientific, and drug development fields, with a

focus on clear data presentation and safety protocols.

Physicochemical Properties
Glutaronitrile, also known as pentanedinitrile or 1,3-dicyanopropane, is a clear, colorless to

light yellow liquid.[1][2] It is recognized for its utility as a chemical intermediate and as an

electrolyte additive in high-energy/power Li-ion batteries.[1][2][3] A summary of its key

physicochemical properties is provided in the table below for easy reference.
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Property Value Source(s)

CAS Number 544-13-8 [1][4]

Molecular Formula C5H6N2 [1][4]

Molecular Weight 94.11 - 94.12 g/mol [4]

Appearance
Clear, colorless to light yellow

liquid
[1][2][4]

Odor Odorless [4]

Melting Point -29 °C / -20.2 °F [1][4]

Boiling Point 285 - 287 °C / 545 - 548.6 °F [1][4]

Density 0.990 - 0.995 g/mL at 25 °C [1][4]

Solubility

Soluble in acetone and

chloroform. Slightly soluble in

alcohol, diethyl ether, and

water.

Flash Point
> 112 °C / > 233.6 °F (closed

cup)
[4]

Refractive Index n20/D 1.434 [1]

Toxicological Profile and Hazards
Glutaronitrile is classified as a hazardous chemical and requires careful handling.[4] The

primary toxicological concern is its classification as acutely toxic if swallowed.[4][5][6] It is also

considered harmful in contact with skin or if inhaled.[5][6] The toxicity of organic nitriles,

including glutaronitrile, is primarily attributed to their in vivo and in vitro decomposition into

cyanide ions.[7] Cyanide is a potent inhibitor of cytochrome c oxidase in the mitochondrial

electron transport chain.[7]

A summary of its hazard classifications is presented below:
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Hazard Class Category
GHS Hazard
Statement

Source(s)

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[4][5][6]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[5][6]

Acute Toxicity,

Inhalation (Vapors)
Category 4

H332: Harmful if

inhaled
[5][6]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[4]

Experimental Toxicity Data
While detailed experimental protocols for the following values are not publicly available in the

summarized safety data sheets, the following toxicity data has been reported:

Test Species Route Value Source(s)

LD50 Mouse Oral 266 mg/kg

LDLo Rabbit Subcutaneous 18 mg/kg

Safety, Handling, and First Aid
Due to its hazardous nature, strict safety protocols must be followed when handling

Glutaronitrile.

Personal Protective Equipment (PPE) and Handling
Engineering Controls: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to minimize exposure to vapors.[4][5] Eyewash stations and safety

showers must be readily accessible.[4]
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Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

[6]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[4][6] Butyl

rubber gloves are a compatible option.

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an organic vapor

filter.[4]

General Hygiene: Do not eat, drink, or smoke in work areas.[5][6] Wash hands thoroughly

after handling.[5][6]

Preparation Handling Post-Handling

Assess Risks Select Appropriate PPE
Based on SDS

Use Chemical Fume Hood Avoid Skin/Eye Contact Do Not Ingest Store in Cool, Dry, Well-Ventilated Area Dispose of Waste Properly Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Glutaronitrile

First Aid Measures
Immediate medical attention is required in case of exposure.[4]

If Swallowed: Immediately call a POISON CENTER or doctor.[5] Rinse mouth.[6] Do not

induce vomiting.[6]

If on Skin: Wash off immediately with plenty of water for at least 15 minutes.[4] Remove

contaminated clothing and wash it before reuse.[6]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6]
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If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[4]

Ingestion Dermal Contact Inhalation Eye Contact

Exposure to Glutaronitrile

IF SWALLOWED IF ON SKIN IF INHALED IF IN EYES

Immediately Call POISON CENTER/Doctor

Rinse Mouth

Wash with Plenty of Water

Remove Contaminated Clothing

Move to Fresh Air

Keep Comfortable for Breathing

Rinse with Water for 15 mins

Click to download full resolution via product page

First Aid Procedures for Glutaronitrile Exposure

Stability and Reactivity
Glutaronitrile is stable under normal conditions.[4] However, it is incompatible with strong

oxidizing agents, strong acids, strong bases, and strong reducing agents.[4] When heated to

decomposition, it can emit very toxic fumes of nitrogen oxides (NOx) and cyanide (CN-).[1][2][3]

Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO2).[4]

Conclusion
Glutaronitrile is a valuable chemical intermediate with important applications, but it presents

significant health hazards that necessitate stringent safety measures. A thorough

understanding of its physicochemical properties, toxicological profile, and proper handling

procedures is crucial for ensuring the safety of all personnel in a laboratory or industrial setting.

Always refer to the most current Safety Data Sheet (SDS) before handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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